1'-(3,5-dimethylisoxazole-4-carbonyl)-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one

• IUPAC Name: 1'-(3,5-dimethyl-1,2-oxazole-4-carbonyl)spiro[2-benzofuran-3,4'-piperidine]-1-one
• InChI: InChI=1S/C18H18N2O4/c1-11-15(12(2)24-19-11)16(21)20-9-7-18(8-10-20)14-6-4-3-5-13(14)17(22)23-18/h3-6H,7-10H2,1-2H3
• InChI Key: ZGJIZJQNYJOOMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(=O)N2CCC3(CC2)C4=CC=CC=C4C(=O)O3
• Molecular Formula: C18H18N2O4
• Molecular Weight: 326.3 g/mol

Description

The compound appears to contain a 3,5-dimethylisoxazole-4-carbonyl group. Isoxazoles are a class of organic compounds that contain a five-membered heterocyclic ring with two adjacent oxygen and nitrogen atoms.

Physical And Chemical Properties Analysis

The 3,5-dimethylisoxazole-4-carbonyl chloride is a liquid at room temperature. It has a molecular weight of 159.57, a boiling point of 90°C at 12 mmHg, and a flash point of 99°C. The specific gravity is 1.27, and the refractive index is 1.50.

Scientific Research Applications

Sigma Ligands Affinity and Selectivity

1'-(3,5-Dimethylisoxazole-4-carbonyl)-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one and its derivatives have been studied for their affinity and selectivity towards sigma receptors. These compounds are of interest due to their subnanomolar affinity, particularly for the sigma 2 binding site. Structural modifications have been explored to understand the factors influencing sigma 1 and sigma 2 receptor affinity and selectivity. For instance, the N-substituent size significantly affects both the affinity and selectivity for sigma receptors. Medium-sized N-substituents yield potent, albeit unselective ligands, while larger lipophilic substituents enhance selectivity for sigma 2 receptors. Moreover, introducing substituents in the benzene ring of the spiro[isobenzofuran-1(3H),4'-piperidine] system primarily affects sigma 1 receptor affinity. These findings suggest that structural variations can be strategically employed to develop compounds with desired receptor selectivity profiles (Moltzen, Perregaard, & Meier, 1995).

Central Nervous System Agents

Compounds based on 1'-(3,5-dimethylisoxazole-4-carbonyl)-3H-spiro[isobenzofuran-1,4'-piperidin]-3-one have been synthesized as potential central nervous system (CNS) agents. The synthesis of these compounds was driven by the aminoalkyl(aryl)isobenzofuran moiety's structural resemblance to known antidepressants. Preliminary studies revealed that some derivatives exhibit significant inhibition of tetrabenazine-induced ptosis, an effect commonly associated with CNS activity. This suggests a potential application of these compounds in CNS-related therapeutic areas, although their precise mechanism of action and therapeutic potential require further investigation (Bauer et al., 1976).

Safety and Hazards

The 3,5-dimethylisoxazole-4-carbonyl chloride is classified as dangerous. It causes severe skin burns and eye damage (H314), and may be corrosive to metals (H290). Safety measures include wearing protective gloves, clothing, and eye/face protection, and avoiding breathing dust/fume/gas/mist/vapors/spray.